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Molecular Data for N-Boc-N-bis(PEG3-OH)

For mass spectrometry analysis, knowing the exact molecular weight of the target compound is the first

critical step. The following data is available from chemical suppliers:

Property Value

Chemical Name N-Boc-N-bis(PEG3-OH) [1]

CAS Number 2093154-01-7 [1]

Chemical Formula C₂₁H₄₃NO₁₀ [1]

Molecular Weight 469.57 g/mol [1]

This molecular weight (469.57 g/mol) corresponds to the intact, neutral molecule. In mass spectrometry, you

would typically detect ionized forms of this molecule, such as the protonated form [M+H]⁺ which would

have an m/z of 470.58.
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While experimental data for your specific compound is not available, the search results outline a standard

mass spectrometry approach for characterizing similar molecules. The general workflow and key

considerations for confirming the identity of N-Boc-N-bis(PEG3-OH) are summarized below.

Sample: N-Boc-N-bis(PEG3-OH)

1. Ionization (ESI Source)

2. Mass Analysis
Confirm intact ion mass:
- [M+H]⁺ m/z ~470.58
- [M+Na]⁺ m/z ~492.56

- [M+NH₄]⁺ m/z ~487.59

3. Fragmentation (MS/MS)
Select primary ion for CID

4. Fragment Analysis
Key expected fragments:

- Loss of Boc group (C₄H₈O₂, -100.12 Da)
- Cleavage of PEG ether bonds

- Characteristic rearrangement ions

Click to download full resolution via product page

The table below provides more detail on the experimental protocol, pieced together from general principles

and a study on a related Boc-protected compound [2] [3].
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Step Technique & Purpose
Specific Considerations for Boc-PEG
Compounds

1. Sample
Prep &
Ionization

Electrospray Ionization (ESI): Ideal

for polar molecules like PEG-based
linkers. It gently ionizes the molecule,

making it suitable for detecting the
intact molecular ion [2].

The sample is often introduced via liquid

chromatography or directly infused. The Boc
group and PEG chains can readily coordinate

with alkali metals, so careful control of
solvents and additives is needed [3].

2. Intact
Mass
Analysis

High-Resolution MS (e.g., Q-TOF):
Precisely measure the mass of the

protonated [M+H]⁺ or cationized
molecule to confirm its molecular

formula.

Look for signature adducts besides [M+H]⁺,
such as [M+Na]⁺ or [M+NH₄]⁺. The presence

of multiple PEG units can lead to a broad
isotopic distribution [3].

| 3. Structural Confirmation | Tandem MS (MS/MS or MSⁿ): Fragments the parent ion to reveal structural

information. Collision-Induced Dissociation (CID) is commonly used [3]. | The fragmentation pattern is key

for confirmation. Characteristic fragments include: • Loss of the Boc group (isobutene and CO₂, total

-100.12 Da). • Cleavage of PEG ether chains, leading to a series of low-mass fragment ions. •

Rearrangement ions involving the C-terminus, which can help distinguish structural features [3]. |

Comparison with Alternative Analytical Techniques

Mass spectrometry is powerful for mass confirmation and structural elucidation, but it's often used alongside

other techniques for comprehensive characterization. Here’s a comparison based on the information

available:

Technique Primary Role in Analysis Key Information Provided

Mass Spectrometry (MS) Confirm molecular weight
and fragmentation pattern.

Molecular mass, presence of adducts,
structural fragments from backbone

cleavage [2] [3].
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Technique Primary Role in Analysis Key Information Provided

Nuclear Magnetic
Resonance (NMR)

Confirm molecular
structure and purity.

Atomic connectivity, confirmation of Boc
group and PEG chain structure, isomer

identification [4].

High-Performance Liquid
Chromatography (HPLC)

Assess chemical purity. Purity percentage (≥95%), identification

and quantification of impurities [4].

Interpretation Tips for Researchers

From a study on Boc-N-protected peptides, here are key points to look for in your MS data to confirm the

structure [3]:

Characteristic Boc Loss: A prominent fragment ion corresponding to [M+H - 100]⁺ is strong
evidence for the presence of the tert-butoxycarbonyl protecting group.

Cationized Molecules: Be attentive to [M+Na]⁺ and other alkali adducts, as their fragmentation can
produce characteristic rearrangement ions (e.g., [b(n-1) + OH + Na]⁺) that provide additional

structural clues.
PEG Fragmentation: Expect a series of low-mass fragments resulting from the cleavage of the ether

bonds in the PEG chains.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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